Cas no 2639419-55-7 (1-(2-bromo-4-nitrophenyl)methyl-4-methylpiperazine dihydrochloride)

• Product Name: 1-(2-bromo-4-nitrophenyl)methyl-4-methylpiperazine dihydrochloride
• CAS No: 2639419-55-7
• MF: C₁₂H₁₇BrClN₃O₂
• MW: 350.63928103447
• MDL: MFCD33549665
• CID: 5640924
• PubChem ID: 155970666
• Update Time: 2025-10-21

1-(2-bromo-4-nitrophenyl)methyl-4-methylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(2-bromo-4-nitrophenyl)methyl]-4-methylpiperazine dihydrochloride
• 1-(2-bromo-4-nitrophenyl)methyl-4-methylpiperazine dihydrochloride

• MDL： MFCD33549665
• Inchi： 1S/C12H16BrN3O2.ClH/c1-14-4-6-15(7-5-14)9-10-2-3-11(16(17)18)8-12(10)13;/h2-3,8H,4-7,9H2,1H3;1H
• InChI Key： UGNBFNYEYYTPMB-UHFFFAOYSA-N
• SMILES： C(N1CCN(C)CC1)C1C=CC(N(=O)=O)=CC=1Br.Cl

Additional information on 1-(2-bromo-4-nitrophenyl)methyl-4-methylpiperazine dihydrochloride

1-(2-Bromo-4-Nitrophenyl)methyl-4-Methylpiperazine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2639419-55-7, known as 1-(2-bromo-4-nitrophenyl)methyl-4-methylpiperazine dihydrochloride, is a highly specialized chemical entity with significant applications in various fields of science and technology. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, materials science, and advanced chemical synthesis. In this article, we delve into the structural characteristics, chemical properties, and recent advancements associated with this compound.

The 1-(2-bromo-4-nitrophenyl)methyl group is a critical component of this molecule, contributing to its reactivity and functionality. The presence of the bromine atom at the 2-position and the nitro group at the 4-position on the phenyl ring introduces significant electronic effects, making this moiety highly versatile in chemical reactions. The 4-methylpiperazine ring system further enhances the compound's stability and ability to participate in various bonding interactions, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 1-(2-bromo-4-nitrophenyl)methyl-4-methylpiperazine dihydrochloride in drug design, particularly in the development of bioactive molecules with specific pharmacological properties. Researchers have explored its role as a precursor for synthesizing complex heterocyclic compounds, which are essential in creating novel therapeutic agents. The compound's ability to undergo nucleophilic substitution reactions has been extensively utilized in constructing advanced drug candidates targeting various diseases.

In addition to its role in pharmaceuticals, this compound has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent advancements in nanotechnology have leveraged the structural integrity of 1-(2-bromo-4-nitrophenyl)methyl-4-methylpiperazine dihydrochloride to develop advanced materials with tailored electronic properties.

The synthesis of 1-(2-bromo-4-nitrophenyl)methyl-4-methylpiperazine dihydrochloride involves a series of well-defined chemical reactions, including nucleophilic aromatic substitution and acid-base neutralization. These reactions are optimized to ensure high yields and purity, which are critical for its application in sensitive fields such as drug discovery and material science.

From an environmental standpoint, researchers have investigated the biodegradability and ecological impact of this compound. Studies suggest that under specific conditions, it can undergo controlled degradation without posing significant risks to ecosystems. This information is crucial for its safe handling and disposal in industrial settings.

In conclusion, 1-(2-bromo-4-nitrophenyl)methyl-4-methylpiperazine dihydrochloride (CAS No. 2639419-55-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool in modern chemistry, driving innovation in drug development, materials science, and beyond. As research continues to uncover new potentials for this compound, its role in advancing scientific frontiers is expected to grow significantly.